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Compound of Interest

Compound Name:
(R)-Methyl 3-

hydroxytetradecanoate

Cat. No.: B016835 Get Quote

CAS Number: 76062-97-0

Abstract
This technical guide provides a comprehensive overview of (R)-Methyl 3-
hydroxytetradecanoate, a chiral specialty chemical with significant applications in the fields of

immunology and drug development. This document is intended for researchers, scientists, and

professionals in the pharmaceutical and biotechnology industries. It covers the

physicochemical properties, synthesis, purification, and analytical characterization of (R)-
Methyl 3-hydroxytetradecanoate. Furthermore, it delves into its biological significance,

particularly its role as a key component of lipid A and its interaction with the Toll-like receptor 4

(TLR4) signaling pathway, a critical aspect of the innate immune system. Detailed experimental

protocols, data summaries, and pathway diagrams are provided to facilitate a deeper

understanding and practical application of this compound in research and development.

Introduction
(R)-Methyl 3-hydroxytetradecanoate is a fatty acid methyl ester that plays a crucial role in the

structure of lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) found in the outer

membrane of Gram-negative bacteria. The precise stereochemistry of this molecule is vital for

the biological activity of lipid A, which is a potent activator of the innate immune system through

its interaction with the Toll-like receptor 4 (TLR4). Understanding the properties and synthesis

of (R)-Methyl 3-hydroxytetradecanoate is therefore essential for the development of synthetic
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lipid A analogs as vaccine adjuvants, immunomodulators, and potential therapeutics for

inflammatory diseases.

Physicochemical Properties
(R)-Methyl 3-hydroxytetradecanoate is a white solid at room temperature.[1] Its key

physicochemical properties are summarized in the table below.

Property Value Reference

CAS Number 76062-97-0 [2]

Molecular Formula C15H30O3 [2]

Molecular Weight 258.40 g/mol [3]

IUPAC Name
methyl (3R)-3-

hydroxytetradecanoate
[2]

Melting Point 39-40 °C [1]

Boiling Point 359.1±15.0 °C at 760 mmHg [1]

Appearance White solid [1]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

chloroform.[3]

[3]

Storage Temperature -20°C [4]

Synthesis and Purification
The synthesis of (R)-Methyl 3-hydroxytetradecanoate can be achieved through several

enantioselective methods. A common approach involves the asymmetric hydrogenation of the

corresponding β-keto ester, methyl 3-oxotetradecanoate, using a chiral catalyst.

Experimental Protocol: Enantioselective Synthesis
This protocol is a generalized method based on the asymmetric hydrogenation of β-keto esters.
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Materials:

Methyl 3-oxotetradecanoate

(R)-BINAP-Ru(II) catalyst

Methanol (degassed)

Hydrogen gas (high pressure)

High-pressure autoclave

Procedure:

In a dry Schlenk tube under an inert atmosphere (e.g., argon), dissolve methyl 3-

oxotetradecanoate in degassed methanol.

Add the (R)-BINAP-Ru(II) catalyst to the solution.

Transfer the reaction mixture to a high-pressure autoclave.

Pressurize the autoclave with hydrogen gas to a pressure of 50-100 atm.

Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, carefully release the pressure from the autoclave.

Concentrate the reaction mixture under reduced pressure to remove the methanol.

The crude product can then be purified by column chromatography.

Experimental Protocol: Purification
Materials:

Crude (R)-Methyl 3-hydroxytetradecanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b016835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Prepare a silica gel column using a slurry of silica gel in hexane.

Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane

or a hexane/ethyl acetate mixture).

Load the dissolved sample onto the top of the silica gel column.

Elute the column with a gradient of ethyl acetate in hexane, starting with a low concentration

of ethyl acetate and gradually increasing it.

Collect fractions and analyze them by TLC to identify the fractions containing the pure

product.

Combine the pure fractions and evaporate the solvent under reduced pressure to obtain

purified (R)-Methyl 3-hydroxytetradecanoate.
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Synthesis and Purification Workflow

Enantioselective Synthesis

Purification

Methyl 3-oxotetradecanoate

(R)-BINAP-Ru(II) catalyst
Methanol, H2

Asymmetric Hydrogenation

Crude (R)-Methyl
3-hydroxytetradecanoate

Silica Gel Column Chromatography

Hexane/Ethyl Acetate Gradient Pure (R)-Methyl
3-hydroxytetradecanoate

Elution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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